Cas no 626-01-7 (3-Iodoaniline)
3-Iodoaniline, a versatile aromatic compound, offers distinct advantages in organic synthesis. Its iodo substituent enhances reactivity, facilitating substitution reactions. Its availability in high purity ensures consistent performance in various applications. This compound is well-suited for the synthesis of pharmaceuticals and agrochemicals, contributing to efficient and precise chemical transformations.
3-Iodoaniline structure
Product Name:3-Iodoaniline
CAS No:626-01-7
MF:C6H6IN
MW:219.023013591766
MDL:MFCD00007781
CID:39191
PubChem ID:12271
Update Time:2025-06-20
3-Iodoaniline Chemical and Physical Properties
Names and Identifiers
-
- 3-Iodoaniline
- 1-Amino-3-iodobenzene
- 3-aminoiodobenzene
- 3-Iodobenzenamine
- 3-iodobenzene-amine
- 4-Iodoaniline
- Aniline,m-iodo
- Benzenamine,3-iodo
- EINECS 210-922-7
- m-Aminoiodobenzene
- m-Iodoaniline
- Benzenamine, 3-iodo-
- Aniline, m-iodo-
- 3-Iodo-phenylamine
- 3iodoaniline
- 3-iodo-aniline
- 3-iodophenylamine
- PubChem10577
- (3-iodo-phenyl)-amine
- KSC492O5L
- PARAGOS 510008
- 3-I-C6H4NH2
- FFCSRWGYGMRBGD-UHFFFAOYSA-
- NSC34545
- STR02547
- N10375
- SCHEMBL177007
- W-104984
- CS-W007373
- NS00035092
- AM20040892
- MFCD00007781
- DTXSID4060812
- FT-0615891
- EN300-20382
- 2-Cyclopentylvalericacid
- PS-5285
- InChI=1/C6H6IN/c7-5-2-1-3-6(8)4-5/h1-4H,8H2
- I0047
- BDBM626088
- AKOS000120390
- NSC 34545
- A8652
- NSC-34545
- 3-Iodoaniline, purum, >=97.0% (NT)
- 3-Iodoaniline, 98%
- SB78721
- AC-533
- Z104477944
- 626-01-7
- DB-024176
- aniline, 3-iodo-
- 210-922-7
-
- MDL： MFCD00007781
- Inchi： 1S/C6H6IN/c7-5-2-1-3-6(8)4-5/h1-4H,8H2
- InChI Key： FFCSRWGYGMRBGD-UHFFFAOYSA-N
- SMILES： IC1=CC=CC(=C1)N
- BRN： 636058
Computed Properties
- Exact Mass: 218.95400
- Monoisotopic Mass: 218.954
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 74.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.7
- Topological Polar Surface Area: 26
Experimental Properties
- Color/Form: Colorless or Brown low melting point solid
- Density: 1.821 g/mL at 25 °C(lit.)
- Melting Point: 21-24 °C (lit.)
- Boiling Point: 116°C/4mmHg
- Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C - Refractive Index: n20/D 1.682(lit.)
- Water Partition Coefficient: Insoluble in water.
- PSA: 26.02000
- LogP: 2.45460
- Sensitiveness: Light Sensitive
- pka: 3.58(at 25℃)
- Solubility: Insoluble in water.
3-Iodoaniline Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H302,H312,H315,H332,H335
- Warning Statement： P261,P280
- Hazardous Material transportation number：2810
- WGK Germany：3
- Hazard Category Code： 20/21/22-37/38
- Safety Instruction： S36/37-S36/37/39-S26
- FLUKA BRAND F CODES：8
- RTECS：BY3750000
-
Hazardous Material Identification：
- HazardClass：6.1(b)
- PackingGroup：III
- TSCA：T
- Storage Condition：2-8°C
- Packing Group：III
- Hazard Level：6.1(b)
- Safety Term：6.1(b)
- Packing Group：III
- Risk Phrases：R20/21/22; R36/37/38
3-Iodoaniline Customs Data
- HS CODE：29214210
- Customs Data：
China Customs Code:
2921420090Overview:
2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-Iodoaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM118185-500g |
3-Iodoaniline |
626-01-7 | 95+% | 500g |
$420 | 2021-06-17 | |
| Fluorochem | 227695-5g |
3-Iodoaniline |
626-01-7 | 95% | 5g |
￡16.00 | 2022-02-28 | |
| Fluorochem | 227695-10g |
3-Iodoaniline |
626-01-7 | 95% | 10g |
￡24.00 | 2022-02-28 | |
| Fluorochem | 227695-25g |
3-Iodoaniline |
626-01-7 | 95% | 25g |
￡45.00 | 2022-02-28 | |
| Fluorochem | 227695-100g |
3-Iodoaniline |
626-01-7 | 95% | 100g |
￡155.00 | 2022-02-28 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I103150-5g |
3-Iodoaniline |
626-01-7 | 98% | 5g |
¥35.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I103150-50g |
3-Iodoaniline |
626-01-7 | 98% | 50g |
¥147.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I103150-10g |
3-Iodoaniline |
626-01-7 | 98% | 10g |
¥46.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I103150-500g |
3-Iodoaniline |
626-01-7 | 98% | 500g |
¥1206.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I103150-25g |
3-Iodoaniline |
626-01-7 | 98% | 25g |
¥92.90 | 2023-09-02 |
3-Iodoaniline Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:626-01-7)3-Iodoaniline
Order Number:1639622;sfd12026
Stock Status:in Stock
Quantity:Company Customization/200KG
Purity:98%/99%
Pricing Information Last Updated:Monday, 14 April 2025 21:49
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:626-01-7)3-碘苯胺
Order Number:LE1639622;LE134
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:30
Price ($):discuss personally
Email:18501500038@163.com
3-Iodoaniline Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
Related Categories
- Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines
- Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
- Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
- Solvents and Organic Chemicals Organic Compounds Hydrocarbons
626-01-7 (3-Iodoaniline) Related Products
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- 21304-38-1(4-Iodobenzene-1,2-diamine)
- 1261170-87-9(2-Iodoaniline-[13C6])
- 74367-81-0(Benzenamine, 4-iodo-,hydrochloride (1:1))
- 76179-43-6(1,2-DIAMINO-4,5-DIIODOBENZENE)
- 133298-67-6(1-Naphthalenamine,6-iodo-(9CI))
- 540-37-4(4-Iodoaniline)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:626-01-7)3-Iodoaniline
Purity:98%/99%
Quantity:Company Customization/200KG
Price ($):Inquiry/Inquiry
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:626-01-7)3-碘苯胺
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry